7-ethyl-N-(9H-fluoren-2-yl)-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-ethyl-N-(9H-fluoren-2-yl)-8-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C24H23N3O2S/c1-3-19-14(2)25-24-27(23(19)29)12-17(13-30-24)22(28)26-18-8-9-21-16(11-18)10-15-6-4-5-7-20(15)21/h4-9,11,17H,3,10,12-13H2,1-2H3,(H,26,28)
• InChI Key: IKSRDDDLLKRNAG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4)C
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• CAS No.: 1421525-83-8

Description

7-ethyl-N-(9H-fluoren-2-yl)-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide is a useful research compound. Its molecular formula is C24H23N3O2S and its molecular weight is 417.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The foundational research in this area explores the synthesis and reactions of various heterocyclic compounds, including pyrimido[2,1-b][1,3]thiazines and related structures. One study investigates the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines through condensation reactions, demonstrating the flexibility of these compounds in forming diverse heterocyclic systems (Kappe & Roschger, 1989). Another study highlights the synthesis of novel pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives, showing the potential of these compounds for further functionalization and application in various fields (Ahmed, 2002).

Biological Activity

The biological activity of thiazine and pyrimidine derivatives is a crucial area of research, with compounds exhibiting potential anticancer and antimicrobial properties. For instance, ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate has been synthesized and characterized, showing moderate insecticidal activity against Aphis craccivora, suggesting the potential for developing new pesticides or bioactive molecules (Li, Tian, & Wang, 2013).

Antimicrobial and Anticancer Activities

Several studies have focused on the synthesis and evaluation of heterocyclic compounds for antimicrobial and anticancer activities. Novel 2‐substituted‐6‐bromo‐3‐methylthiazolo[3,2‐a]benzimidazole derivatives have been identified with significant immunomodulatory and anticancer activities, highlighting the therapeutic potential of these compounds (Abdel‐Aziz, Gamal-Eldeen, Hamdy, & Fakhr, 2009). Additionally, the antimicrobial assessment of heterocyclic compounds utilizing ethyl 1-aminotetrazole-5-carboxylate has revealed the potential for developing new antimicrobial agents (Taha & El-Badry, 2010).